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Compound of Interest

Compound Name:
DL-Homocysteine thiolactone

hydrochloride

Cat. No.: B196195 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and environmental compliance is paramount. This guide provides immediate and essential

procedural information for the safe handling and proper disposal of DL-Homocysteine
thiolactone hydrochloride (CAS No. 6038-19-3). Adherence to these step-by-step

instructions is critical for minimizing risks and meeting regulatory requirements.

I. Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is crucial to handle DL-Homocysteine thiolactone
hydrochloride with appropriate safety measures. This compound is a white, crystalline solid

that can cause skin, eye, and respiratory tract irritation[1][2]. The toxicological properties of this

material have not been fully investigated[1].

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to

OSHA's 29 CFR 1910.133 or European Standard EN166 regulations[1][3].

Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile) and inspect them

before use[4][5].

Body Protection: Wear a lab coat or other impervious clothing to prevent skin contact[2][4].
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Respiratory Protection: In cases where dust may be generated, use a suitable respirator that

meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN

149[1].

All handling and disposal procedures should be conducted in a well-ventilated area, preferably

within a chemical fume hood[1][6][7].

II. Quantitative Data and Physical Properties
Key physical and chemical properties of DL-Homocysteine thiolactone hydrochloride are

summarized below. This data is essential for safe handling and for determining appropriate

disposal containers and methods.

Property Value Source(s)

CAS Number 6038-19-3 [1][2][3]

Appearance
White powder / Crystalline

solid
[1][3][8]

pH 2.6 (100 g/L aqueous solution) [3][9]

Melting Point 199 - 203 °C / 390.2 - 397.4 °F [3][9]

Incompatible Materials Strong oxidizing agents [1][3]

Hazardous Decomposition

Hydrogen chloride, Nitrogen

oxides (NOx), Carbon oxides

(CO, CO2), Sulfides

[1][3][9]

III. Step-by-Step Disposal Protocol
The disposal of DL-Homocysteine thiolactone hydrochloride must be treated as hazardous

waste and must comply with all federal, state, and local regulations[2][4].

Step 1: Waste Segregation and Collection

Do Not Mix: Never mix DL-Homocysteine thiolactone hydrochloride waste with other

waste streams[10].
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Solid Waste: Collect unused or contaminated solid chemical in its original container or a

designated, compatible hazardous waste container[1]. For spills, carefully sweep up the solid

material, avoiding dust generation, and place it into the designated waste container[1][3][9].

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing papers, and pipette tips, must be collected and disposed of as

hazardous waste[5].

Step 2: Container Management

Container Integrity: Use containers that are in good condition, leak-proof, and made of a

material compatible with the chemical[10]. The original container is often a suitable choice.

Labeling: Clearly label the waste container with the words "HAZARDOUS WASTE" and the

full chemical name: "DL-Homocysteine thiolactone hydrochloride"[10].

Sealing: Keep the container tightly sealed at all times, except when adding waste[1][10].

Step 3: Storage

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area

designated for chemical waste storage[1][3].

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents[3].

Step 4: Final Disposal

Arrange for the collection of the hazardous waste by a licensed professional waste disposal

company[4].

Complete all necessary waste manifest documentation to ensure a proper chain of

custody[5]. Do not dispose of this chemical down the drain or in regular trash[2].

IV. Experimental Protocol: Deactivation of Small
Quantities
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For very small quantities of thiol compounds, chemical deactivation via oxidation can be

performed by trained personnel in a controlled laboratory setting. This procedure converts the

thiol to a less odorous sulfonic acid, which must still be disposed of as hazardous waste[6][7].

Methodology: Oxidation with Sodium Hypochlorite

Preparation: In a chemical fume hood, place a suitable reaction flask equipped with a stirrer.

Reagent: Add a 25% excess of commercial sodium hypochlorite solution (e.g., 5.25%

bleach) to the flask[11]. For every 0.1 mole of the thiol, approximately 500 mL of bleach is

required[11].

Reaction: While stirring, add the DL-Homocysteine thiolactone hydrochloride waste

dropwise (if in solution) or in small portions (if solid) to the bleach solution[7][11].

Monitoring: The reaction may be exothermic; monitor the temperature and cool the flask if

necessary[6].

Disposal: The resulting neutralized solution must be collected, labeled as hazardous waste,

and disposed of according to the procedures outlined in Section III[6][7].

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of DL-
Homocysteine thiolactone hydrochloride.
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Caption: Disposal workflow for DL-Homocysteine thiolactone hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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